Cas no 1262053-60-0 (Oxymetazoline-d4)

• Product Name: Oxymetazoline-d4
• CAS No: 1262053-60-0
• Molecular Formula: C₁₆H₂₄N₂O^.HCl
• Molecular Weight: 296.8355
• CID: 1059681
• PubChem ID: 50940830

Oxymetazoline-d4 Properties

Names and Identifiers

• Oxymetazoline-d4
• 6-tert-butyl-2,4-dimethyl-3-[(4,4,5,5-tetradeuterio-1H-imidazol-2-yl)methyl]phenol,hydrochloride
• F91220
• Oxymetazoline-d4(imidazoline-d4)
• Phenol, 3-[(4,5-dihydro-4,5-d2-1H-imidazol-2-yl-4,5-d2)methyl]-6-(1,1-dimethylethyl)-2,4-dimethyl-; 3-[(4,5-Dihydro-4,5-d2-1H-imidazol-2-yl-4,5-d2)methyl]-6-(1,1-dimethylethyl)-2,4-dimethylphenol; Oxymetazoline-d4; Oxymetazoline-D4 (dihydroimidazolyl D4)
• 6-tert-butyl-2,4-dimethyl-3-[(4,4,5,5-tetradeuterio-1H-imidazol-2-yl)methyl]phenol
• Oxymetazoline-d4 (imidazoline-d4)
• 1262053-60-0

• InChIKey： WYWIFABBXFUGLM-KXGHAPEVSA-N
• Inchi： InChI=1S/C16H24N2O/c1-10-8-13(16(3,4)5)15(19)11(2)12(10)9-14-17-6-7-18-14/h8,19H,6-7,9H2,1-5H3,(H,17,18)/i6D2,7D2
• SMILES： CC1=CC(=C(C(=C1CC2=NCCN2)C)O)C(C)(C)C

Computed Properties

• Exact Mass: 300.19100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 264.213970377g/mol
• Heavy Atom Count: 19
• Complexity: 345
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 44.6Ų

Experimental Properties

• LogP: 3.41710
• PSA: 44.62000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols